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Compound of Interest

Compound Name: Tris(dimethylamino)methane

Cat. No.: B1293549 Get Quote

An In-depth Technical Guide to
Tris(dimethylamino)methane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Tris(dimethylamino)methane, a versatile and highly reactive reagent. The

information is curated for professionals in research, scientific, and drug development fields,

offering detailed data, experimental insights, and safety protocols.

Core Physical and Chemical Properties
Tris(dimethylamino)methane, also known as N,N,N',N',N'',N''-Hexamethylmethanetriamine, is

a unique orthoamide of formic acid.[1][2] It is a strong, non-nucleophilic base widely employed

in organic synthesis as a formylating and aminomethylenating agent.[1][2]

Physical Properties
Tris(dimethylamino)methane is a clear, colorless to pale yellow liquid with a characteristic

strong, amine-like odor.[1][2] It is miscible with many non-polar, aprotic solvents.[1][2]
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Property Value Reference

Molecular Formula C₇H₁₉N₃ [1]

Molar Mass 145.25 g/mol [1]

Density 0.838 g/mL at 20 °C [3][4][5]

Boiling Point 42-43 °C at 12 mmHg (16 hPa) [3][4][5]

Refractive Index 1.436 at 20 °C [3][4][5]

Flash Point 11 °C (51.8 °F) - closed cup [5]

Appearance
Clear, colorless to pale yellow

liquid
[1][2]

Odor Strong, ammoniacal [1][2]

Chemical Identity
Identifier Value Reference

CAS Number 5762-56-1 [1]

EC Number 227-284-0 [1]

PubChem CID 79831 [1]

SMILES CN(C)C(N(C)C)N(C)C [1]

InChI
InChI=1S/C7H19N3/c1-

8(2)7(9(3)4)10(5)6/h7H,1-6H3
[1]

Reactivity and Chemical Behavior
Tris(dimethylamino)methane is a highly reactive compound. It is sensitive to moisture and

reacts with protic solvents such as water and alcohols, particularly upon heating.[1][2] It also

reacts with weakly CH-acidic compounds like acetone and acetonitrile.[1][2] Upon heating to

150–190 °C, it undergoes decomposition to form tetrakis(dimethylamino)ethene, a potent

electron donor.[1][2]
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The key to its reactivity lies in its dissociation into a N,N,N',N'-tetramethylformamidinium cation

and a dimethylamide anion.[1][2] The highly basic dimethylamide anion can deprotonate a wide

range of CH- and NH-acidic compounds. The resulting anion then adds to the formamidinium

cation, which subsequently eliminates dimethylamine to yield aminomethylenated products.[1]

[2] This reactivity makes it a valuable reagent for the synthesis of various heterocyclic

compounds, including pyrimidines, pyrazoles, 1,4-dihydropyridines, and indoles.[1]
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Tris(dimethylamino)methane

Dissociation

N,N,N',N'-Tetramethyl-
formamidinium Cation

Dimethylamide Anion

Addition

Deprotonation

CH- or NH-Acidic
Compound (R-H)

Anion (R-)

Adduct

Elimination of
Dimethylamine

Aminomethylenated
Product (=CH-N(CH₃)₂)
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Route 1 Route 2 Route 3

N,N,N',N'-Tetramethyl-
formamidinium chloride

Tris(dimethylamino)methane

+ LiNMe₂

Lithium dimethylamide Dimethylformamide

Tris(dimethylamino)methane

+ Ti(NMe₂)₄

Tetrakis(dimethylamino)-
titanium(IV) DMF dimethylacetal

Tris(dimethylamino)methane

+ HNMe₂ / Catalyst

Dimethylamine Acidic Catalyst
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Start: Handling Tris(dimethylamino)methane

Wear Appropriate PPE:
- Safety Goggles & Face Shield

- Chemical-Resistant Gloves
- Protective Clothing

- Respirator (if needed)

Work in a well-ventilated
fume hood

Keep away from ignition sources
(heat, sparks, open flames)

Store in a cool, dry, well-ventilated area
(2-8 °C) in a tightly sealed container

In case of spill, contain and collect
with an electrically protected vacuum

or by wet-brushing

Dispose of as hazardous waste
in accordance with local regulations

After Use

End of Procedure

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physical and chemical properties of
Tris(dimethylamino)methane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293549#physical-and-chemical-properties-of-tris-
dimethylamino-methane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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